Cas no 102517-21-5 (Piperazinium,1,1'-(1,3-propanediyl)bis[4-(2-chloroethyl)-1-methyl-, dichloride,dihydrochloride (9CI))

• Product Name: Piperazinium,1,1'-(1,3-propanediyl)bis[4-(2-chloroethyl)-1-methyl-, dichloride,dihydrochloride (9CI)
• CAS No: 102517-21-5
• MF: C₁₇H₃₈Cl₆N₄
• MW: 511.228418827057
• CID: 147383
• PubChem ID: 12252622
• Update Time: 2025-04-19

Piperazinium,1,1'-(1,3-propanediyl)bis[4-(2-chloroethyl)-1-methyl-, dichloride,dihydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-(2-chloroethyl)-1-[3-[4-(2-chloroethyl)-1-methylpiperazin-1-ium-1-yl]propyl]-1-methylpiperazin-1-ium,dichloride,dihydrochloride
• 1,1'-Trimethylenebis(4-(2-chloroethyl)-1-methylpiperazinium) dichloride dihydrochloride
• Piperazinium, 1,1'-trimethylenebis(4-(2-chloroethyl)-1-methyl-, dichloride, dihydrochloride
• DTXSID10145259
• 102517-21-5
• Piperazinium,1,1'-(1,3-propanediyl)bis[4-(2-chloroethyl)-1-methyl-, dichloride,dihydrochloride (9CI)

• Inchi： 1S/C17H36Cl2N4.4ClH/c1-22(14-8-20(6-4-18)9-15-22)12-3-13-23(2)16-10-21(7-5-19)11-17-23;;;;/h3-17H2,1-2H3;4*1H/q+2;;;;/p-2
• InChI Key： ZKRPCUFOVODZCY-UHFFFAOYSA-L
• SMILES： ClCCN1CC[N+](C)(CC1)CCC[N+]1(C)CCN(CCCl)CC1.Cl.Cl.[Cl-].[Cl-]

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 508.122763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 306
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 52.54
• LogP: -3.21610